BE“GHE Foundational & Exploratory

Check Availability & Pricing

Navigating the Safety Landscape of 2-
Methyleicosane: A Technical Guide

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: 2-Methyleicosane

Cat. No.: B074224

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known safety and handling
precautions for 2-Methyleicosane. Due to the limited availability of specific toxicity and hazard
data for this compound in publicly accessible domains, this document synthesizes available
physicochemical properties and outlines general best practices for the safe handling of long-
chain alkanes. Professionals should handle this substance with the care accorded to new or
uncharacterized chemical entities.

Physicochemical Properties

Understanding the physical and chemical properties of a substance is the foundation of its safe
handling. The following table summarizes the key quantitative data for 2-Methyleicosane.
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Property Value Source

PubChem[1], ChemSrc,
Molecular Formula C21H44

Cheméo[2]
Molecular Weight 296.6 g/mol PubChem[1]

PubChem[1], ChemSrc,
CAS Number 1560-84-5

Cheméo[2]
Boiling Point 341.1 £5.0 °C at 760 mmHg ChemSrc
Flash Point 125.9+10.8°C ChemSrc
Density 0.8 £0.1 g/cm3 ChemSrc
Vapor Pressure 0.0 £ 0.4 mmHg at 25°C ChemSrc
LogP (Octanol/Water Partition

o 11.73 ChemSrc

Coefficient)
Refractive Index 1.442 ChemSrc

Hazard Identification and Classification

According to the information reported to the European Chemicals Agency (ECHA), 2-
Methyleicosane is not classified as a hazardous substance under the Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals.[1] However, the absence of a
formal classification does not imply that the substance is entirely without risk. It is prudent to
handle it as a substance with potential, uncharacterized hazards.

Safety and Handling Precautions

Given the lack of a specific Safety Data Sheet (SDS), the following handling precautions are
based on general best practices for similar long-chain alkanes and laboratory chemicals.

Engineering Controls

o Work in a well-ventilated area. The use of a chemical fume hood is recommended, especially
when heating the substance or when aerosols may be generated.
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o Ensure that eyewash stations and safety showers are readily accessible in the immediate
work area.

Personal Protective Equipment (PPE)

» Eye Protection: Wear chemical safety goggles or a face shield.

e Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile gloves). Inspect
gloves for integrity before use.

» Skin and Body Protection: A lab coat should be worn. For larger quantities or where
splashing is possible, additional protective clothing may be necessary.

General Hygiene

e Avoid contact with skin, eyes, and clothing.
e Do not breathe vapors or mists.
¢ Wash hands thoroughly after handling.

e Do not eat, drink, or smoke in the laboratory.

Storage

o Store in a tightly closed container.

e Keep in a cool, dry, and well-ventilated place.

» Store away from strong oxidizing agents.

First Aid Measures

In the event of exposure, follow these general first-aid procedures:

« Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

« Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water.
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e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention if irritation persists.

« Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Spill and Disposal Procedures

o Spills: In case of a small spill, absorb the material with an inert, non-combustible absorbent
material (e.g., sand, earth, vermiculite). Place the absorbed material in a suitable, labeled
container for disposal. For larger spills, evacuate the area and follow emergency procedures.

» Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not
allow the substance to enter drains or waterways.

Experimental Protocols

Detailed experimental protocols for the safety and toxicity assessment of 2-Methyleicosane
are not currently available in the public domain. Researchers planning to conduct such studies
should adhere to established OECD (Organisation for Economic Co-operation and
Development) guidelines for the testing of chemicals for properties such as acute toxicity, skin
and eye irritation, and mutagenicity.

Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of laboratory
chemicals like 2-Methyleicosane.

Safe chemical handling workflow.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for
professional safety training and a thorough risk assessment. Always consult the most current
safety information and adhere to your institution's safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Navigating the Safety Landscape of 2-Methyleicosane:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074224#2-methyleicosane-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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